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CAS No.: 152674-96-9

Cat. No.: B16105594

Get Quote

For Research Use Only.

Introduction
AM-087 is a potent synthetic cannabinoid agonist that demonstrates high affinity for the

Cannabinoid Type 1 (CB1) receptor.[1][2] As a derivative of Δ8-THC, it is approximately 100

times more potent than THC, making it a valuable tool for investigating the endocannabinoid

system in preclinical models.[1] These application notes provide detailed protocols for the

administration of AM-087 to mouse models to assess its physiological and behavioral effects,

based on established methodologies for potent CB1 agonists. The provided data are

representative of potent CB1 agonists and should serve as a foundational guide for initiating

studies with AM-087.

Data Presentation
Table 1: In Vivo Potency of Potent CB1 Agonists in Mice
(Representative Data)
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Compound Assay
Route of
Administration

ED₅₀ (mg/kg) Mouse Strain

CP 55,940

Respiratory

Frequency

Suppression

Intraperitoneal

(i.p.)
0.193 (males) C57BL/6J

CP 55,940

Respiratory

Frequency

Suppression

Intraperitoneal

(i.p.)
0.089 (females) C57BL/6J

Δ⁹-THC Hypolocomotion
Intraperitoneal

(i.p.)
1.3 Not Specified

Δ⁹-THC
Analgesia (Tail-

flick)

Intraperitoneal

(i.p.)
3.9 Not Specified

Δ⁹-THC Hypothermia
Intraperitoneal

(i.p.)
14.4 Not Specified

WIN 55,212-2
Self-

Administration
Intravenous (i.v.)

0.0125 (per

infusion)
C57Bl/6J

Note: This data is compiled from studies using established potent CB1 agonists and serves as

a reference for designing experiments with AM-087.[2][3] ED₅₀ values can vary based on the

specific experimental conditions, mouse strain, and endpoint measured.

Signaling Pathway
The primary mechanism of action for AM-087 is the activation of the CB1 receptor, a G-protein

coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that leads to the

inhibition of adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated

protein kinase (MAPK) pathways.
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Experimental Protocols
Protocol 1: Preparation and Administration of AM-087
Objective: To prepare AM-087 for intraperitoneal (i.p.) injection in mice.

Materials:

AM-087

Vehicle solution: Ethanol, Emulphor (or Tween 80), and saline (1:1:18 ratio)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator

Sterile syringes and needles (27-30 gauge)
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Procedure:

Weigh the desired amount of AM-087 in a sterile microcentrifuge tube.

Prepare the vehicle solution by mixing one part ethanol, one part Emulphor (or Tween 80),

and 18 parts sterile saline.

Add the appropriate volume of the vehicle to the AM-087 to achieve the desired final

concentration.

Vortex the solution vigorously for 1-2 minutes until the compound is fully dissolved.

Sonication may be used to aid in dissolution if necessary.

Administer the solution to mice via intraperitoneal (i.p.) injection at a volume of 10 ml/kg body

weight.

Protocol 2: Cannabinoid Tetrad Assay
Objective: To assess the cannabimimetic effects of AM-087 in mice by measuring four

characteristic signs: hypolocomotion, catalepsy, analgesia, and hypothermia.[4]

Materials:

Open field activity chambers

Bar for catalepsy test (e.g., a horizontal metal bar 5 cm above the surface)

Tail-flick or hot plate analgesia meter

Rectal thermometer for mice

AM-087 solution and vehicle

Stopwatches

Procedure:

Habituation: Acclimate mice to the testing room for at least 1 hour before the experiment.
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Baseline Measurements:

Locomotion: Place each mouse in an open field chamber and record locomotor activity for

30 minutes.

Catalepsy: Gently place the mouse's forepaws on the bar and measure the time it remains

immobile (up to a cut-off of 60 seconds).

Analgesia (Tail-flick): Measure the latency to flick the tail from a radiant heat source.

Temperature: Measure the baseline rectal temperature.

Drug Administration: Administer AM-087 or vehicle (i.p.).

Post-treatment Measurements: At a predetermined time post-injection (e.g., 30-60 minutes),

repeat the measurements in the following order:

Hypothermia: Measure rectal temperature.

Analgesia: Perform the tail-flick or hot plate test.

Catalepsy: Perform the bar test.

Hypolocomotion: Place the mouse back in the open field chamber and record activity for

30 minutes.

Data Analysis: Compare the post-treatment measurements to the baseline values for each

mouse and between the AM-087 and vehicle groups.

Experimental Workflow
The following diagram outlines a typical workflow for the preclinical evaluation of a novel CB1

agonist like AM-087 in a mouse model.

Preclinical Evaluation Workflow
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These protocols and application notes are intended for guidance and should be adapted to

specific experimental needs and institutional guidelines. Researchers should conduct their own

dose-response studies to determine the optimal concentration of AM-087 for their specific

mouse model and experimental paradigm. All animal procedures must be approved by the

relevant Institutional Animal Care and Use Committee (IACUC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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